Cas no 799-07-5 ((N-benzylidene-3-(2-benzylidenehydrazinyl)-5-methyl-4H-1,2,4-triazol-4-amine ))

• Product name: (N-benzylidene-3-(2-benzylidenehydrazinyl)-5-methyl-4H-1,2,4-triazol-4-amine )
• CAS No: 799-07-5
• MF: C₁₇H₁₆N₆
• MW: 304.34914
• CID: 889789
• PubChem ID: 6368381

(N-benzylidene-3-(2-benzylidenehydrazinyl)-5-methyl-4H-1,2,4-triazol-4-amine ) Chemical and Physical Properties

Names and Identifiers

• (N-benzylidene-3-(2-benzylidenehydrazinyl)-5-methyl-4H-1,2,4-triazol-4-amine )
• N-[(E)-benzylideneamino]-4-[(Z)-benzylideneamino]-5-methyl-1,2,4-triazol-3-amine
• 2,5-Thiazolidinedione, 4-benzylidene-2-thio-
• 2-Mercapto-5-benzylidenethiazol-4-one
• 2-Thioxo-4-benzyliden-thiazolidon-(5)
• 4-Benzal-2-thio-thiazolidon-5
• 4-Benzyliden-2-thioxo-thiazolidin-5-on
• 4-Benzylidenamino-3-benzylidenhydrazino-5-methyl-1,2,4-triazol
• 4-Benzylidene-2-thio-2,5-thi
• 4-benzylidene-2-thioxo-thiazolidin-5-one
• AC1O4JOT
• benzaldehyde (4-benzylideneamino-5-methyl-4H-[1,2,4]triazol-3-yl)-hydrazone
• BRN 0139856
• NSC118651
• NSC-282111
• 799-07-5
• NSC282111

• Inchi： InChI=1S/C17H16N6/c1-14-20-22-17(21-18-12-15-8-4-2-5-9-15)23(14)19-13-16-10-6-3-7-11-16/h2-13H,1H3,(H,21,22)/b18-12+,19-13-
• InChI Key： ASFZTLPLTWOYOR-LOEKEGPCSA-N
• SMILES： CC1=NN=C(N1N=CC2=CC=CC=C2)NN=CC3=CC=CC=C3

Computed Properties

• Exact Mass: 304.14388
• Monoisotopic Mass: 304.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67.5A^2

Experimental Properties

• Density: 1.19
• Boiling Point: 519°C at 760 mmHg
• Flash Point: 267.7°C
• Refractive Index: 1.646
• PSA: 67.46
• LogP: 2.98770